Cas no 2172499-25-9 (2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid)
2172499-25-9 structure
Product Name:2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid
CAS No:2172499-25-9
MF:C11H13FO2
MW:196.218127012253
CID:5568808
PubChem ID:165595066
Update Time:2023-07-11
2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2172499-25-9
- EN300-1592557
- 2-(2,6-dimethylphenyl)-2-fluoropropanoic acid
- 2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid
-
- Inchi: 1S/C11H13FO2/c1-7-5-4-6-8(2)9(7)11(3,12)10(13)14/h4-6H,1-3H3,(H,13,14)
- InChI Key: OVCMCNMKSZLMSM-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C)C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 196.08995782g/mol
- Monoisotopic Mass: 196.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592557-0.05g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 0.05g |
$780.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-0.1g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 0.1g |
$817.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-0.25g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 0.25g |
$855.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-0.5g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 0.5g |
$891.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-1.0g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 1.0g |
$928.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-2.5g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 2.5g |
$1819.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-5.0g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 5.0g |
$2692.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-10.0g |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 10.0g |
$3992.0 | 2023-07-10 | ||
| Enamine | EN300-1592557-50mg |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 50mg |
$780.0 | 2023-09-23 | ||
| Enamine | EN300-1592557-100mg |
2-(2,6-dimethylphenyl)-2-fluoropropanoic acid |
2172499-25-9 | 100mg |
$817.0 | 2023-09-23 |
2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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